Cas no 1245823-83-9 (4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride)

4-Chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive sulfonyl chloride group enables efficient functionalization, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. The propyl substituent enhances solubility in organic solvents, while the chloro and pyrazole moieties contribute to its utility in pharmaceutical and agrochemical applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to act as a sulfonylation reagent. High purity and stability under controlled conditions ensure consistent performance in synthetic workflows.

4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride structure

1245823-83-9 structure

Product Name:4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride

CAS No:1245823-83-9

MF:C₆H₈Cl₂N₂O₂S

MW:243.110918045044

MDL:MFCD15976417

CID:3160304

PubChem ID:50896595

Update Time:2025-10-29

4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride
- STL583964
- 4-chloro-2-propylpyrazole-3-sulfonyl chloride
- 1245823-83-9
- DTXSID901231572
- 4-chloro-2-propyl-pyrazole-3-sulfonyl chloride
- 4-chloro-1-propyl-1H-pyrazole-5-sulfonylchloride
- EN300-232458
- VZB82383
- AKOS005169296
- MDL： MFCD15976417
- Inchi： 1S/C6H8Cl2N2O2S/c1-2-3-10-6(13(8,11)12)5(7)4-9-10/h4H,2-3H2,1H3
- InChI Key： ZXLXSVUWCKMBIC-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1S(=O)(=O)Cl)CCC

Computed Properties

Exact Mass: 241.9683541Da
Monoisotopic Mass: 241.9683541Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 60.3Å²

4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-232458-0.05g	4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride	1245823-83-9	95%	0.05g	$164.0	2024-06-19
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Enamine	EN300-232458-1.0g	4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride	1245823-83-9	95%	1.0g	$705.0	2024-06-19
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Enamine	EN300-232458-5.0g	4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride	1245823-83-9	95%	5.0g	$2116.0	2024-06-19
Enamine	EN300-232458-10.0g	4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride	1245823-83-9	95%	10.0g	$3880.0	2024-06-19
Enamine	EN300-232458-1g	4-chloro-1-propyl-1H-pyrazole-5-sulfonyl chloride	1245823-83-9	95%	1g	$705.0	2023-09-15
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